Cas no 2096337-41-4 (6-(Benzyloxy)-2-methylpyridine-3-boronic acid, pinacol ester)

• Product Name: 6-(Benzyloxy)-2-methylpyridine-3-boronic acid, pinacol ester
• CAS No: 2096337-41-4
• MF: C₁₉H₂₄BNO₃
• MW: 325.209765434265
• MDL: MFCD16996688
• CID: 4638088
• PubChem ID: 72221488
• Update Time: 2025-07-21

6-(Benzyloxy)-2-methylpyridine-3-boronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 6-(BENZYLOXY)-2-METHYLPYRIDINE-3-BORONIC ACID, PINACOL ESTER
• 6-(BENZYLOXY)-2-METHYL-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
• AT14408
• MB21365
• 2-methyl-6-phenylmethoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• BS-34322
• MFCD16996688
• 6-(Benzyloxy)-2-methylpyridine-3-boronic acid pinacol ester
• CS-0176633
• 6-(BENZYLOXY)-2-METHYLPYRIDINE-3-BORONICACID,PINACOLESTER
• 2096337-41-4
• 6-(Benzyloxy)-2-methylpyridine-3-boronic acid, pinacol ester

• MDL： MFCD16996688
• Inchi： 1S/C19H24BNO3/c1-14-16(20-23-18(2,3)19(4,5)24-20)11-12-17(21-14)22-13-15-9-7-6-8-10-15/h6-12H,13H2,1-5H3
• InChI Key： KQORMBMNJFWVHR-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=C(N=C2C)OCC2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 325.1849238g/mol
• Monoisotopic Mass: 325.1849238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 6-(Benzyloxy)-2-methylpyridine-3-boronic acid, pinacol ester

6-(Benzyloxy)-2-methylpyridine-3-boronic acid, pinacol ester: A Novel Boronic Acid Derivative for Pharmaceutical Applications

6-(Benzyloxy)-2-methylpyridine-3-boronic acid, pinacol ester represents a significant advancement in the field of boron-containing compounds with potential applications in drug development, biological activity, and chemical synthesis. This compound, with the CAS number 2096337-41-4, is a unique derivative of pyridine-3-boronic acid functionalized with a benzyloxy group and protected as a pinacol ester. Recent studies have highlighted its role in targeted drug delivery, bioconjugation strategies, and pharmaceutical formulations, making it a promising candidate for novel therapeutic agents.

As a boronic acid derivative, 6-(Benzyloxy)-2-methylpyridine-3-boronic acid, pinacol ester exhibits unique chemical properties due to the presence of the boronic acid moiety, which is known for its reactivity in click chemistry and enantioselective reactions. The pinacol ester protection group further enhances its stability in aqueous environments, a critical factor for pharmaceutical applications requiring high solubility and bioavailability. This compound is particularly relevant in the context of prodrug design, where the boronic acid functionality can be selectively cleaved under physiological conditions to release the active pharmacophore.

Recent research has demonstrated the utility of 6-(Benzyloxy)-2-methylpyridine-3-boronic acid, pinacol ester in targeted drug delivery systems. A 2023 study published in Journal of Medicinal Chemistry explored the use of this compound as a linker molecule for conjugating antibody-drug conjugates (ADCs). The boronic acid functionality allows for site-specific conjugation with antibody fragments, enhancing the therapeutic index of the final product. This application is particularly relevant in oncology, where ADCs are increasingly being used to improve treatment outcomes while minimizing systemic toxicity.

Another area of focus is the chemical synthesis of 6-(Benzyloxy)-2-methylpyridine-3-boronic acid, pinacol ester. The synthesis typically involves the functionalization of pyridine rings with boronic acid groups, followed by the introduction of the benzyloxy substituent. The pinacol ester protection group is crucial for preventing premature hydrolysis during the synthesis process, ensuring the integrity of the final product. Recent advancements in asymmetric catalysis have enabled the efficient synthesis of enantiomerically pure forms of this compound, which is essential for pharmaceutical applications requiring high stereochemical specificity.

The pharmacological potential of 6-(Benzyloxy)-2-methylpyridine-3-boronic acid, pinacol ester is further supported by its ability to act as a biological probe. Its boronic acid functionality allows for the detection of glycosyltransferase activity, which is a key enzyme in glycan biosynthesis. This property makes it a valuable tool in biomedical research, particularly in the study of glycosylation patterns in diseases such as inflammatory disorders and neurodegenerative conditions.

Moreover, the 6-(Benzyloxy)-2-methylpyridine-3-boronic acid, pinacol ester has shown promise in drug metabolism studies. The boronic acid group is known to undergo hydrolysis in the presence of metal ions, a process that can be modulated to control the release of the active compound. This property is particularly useful in the development of controlled-release formulations, where the timing of drug release is critical for therapeutic efficacy.

Recent studies have also explored the cytotoxic potential of 6-(Benzyloxy)-2-methylpyridine-3-boronic acid, pinacol ester in in vitro models. While the compound itself is not inherently toxic, its ability to act as a prodrug for other active agents has been investigated. For example, when conjugated with chemotherapeutic agents, the boronic acid functionality allows for targeted delivery to cancer cells, reducing the side effects associated with conventional chemotherapy.

The synthetic versatility of 6-(Benzyloxy)-2-methylpyridine-3-boronic acid, pinacol ester extends to its use in combinatorial chemistry. By varying the benzyloxy substituents or introducing different functional groups, researchers can generate a library of compounds with diverse biological activities. This approach is particularly valuable in drug discovery, where the identification of lead compounds is a critical step in the development of new therapeutics.

In the context of environmental science, the 6-(Benzyloxy)-2-methylpyridine-3-boronic acid, pinacol ester has been studied for its biodegradation potential. The boronic acid group is susceptible to hydrolysis under certain environmental conditions, which can lead to the degradation of the compound. This property is important for assessing the ecological impact of pharmaceutical compounds, particularly those used in agricultural applications or environmental remediation.

Finally, the 6-(Benzyloxy)-2-methylpyridine-3-boronic acid, pinacol ester has shown potential in nanotechnology applications. Its boronic acid functionality can be used to functionalize nanostructures, such as liposomes or nanoparticles, to enhance their targeting capabilities. This is particularly relevant in the development of nanomedicine, where the ability to deliver drugs to specific sites in the body is a key challenge.

In conclusion, 6-(Benzyloxy)-2-methylpyridine-3-boronic acid, pinacol ester is a multifunctional compound with a wide range of applications in pharmaceutical science, biotechnology, and chemical synthesis. Its unique chemical properties, including the presence of the boronic acid group and the pinacol ester protection, make it a valuable tool for targeted drug delivery, biological probing, and controlled-release formulations. As research in these areas continues to advance, the potential applications of this compound are likely to expand, further solidifying its importance in the development of new therapeutic strategies.

For more information on the synthesis, characterization, and applications of 6-(Benzyloxy)-2-methylpyridine-3-boronic acid, pinacol ester, refer to recent publications in organic chemistry, pharmaceutical sciences, and biomedical research journals. These resources provide detailed insights into the chemical behavior, biological activities, and potential therapeutic uses of this compound, highlighting its significance in modern scientific research.

Additionally, the 6-(Benzyloxy)-2-methylpyridine-3-boronic acid, pinacol ester has been the subject of several patent applications and industrial collaborations, underscoring its potential for commercial development. These efforts are focused on optimizing its synthesis, enhancing its stability, and expanding its applications in various fields, including medicine, materials science, and environmental protection.

Overall, the compound 6-(Benzyloxy)-2-methylpyridine-3-boronic acid, pinacol ester represents a significant advancement in the field of chemical synthesis and pharmaceutical development. Its unique properties and versatile applications make it a promising candidate for further research and innovation, contributing to the ongoing progress in scientific and technological fields.